Cas no 898420-70-7 (methyl 4-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate)

• Product Name: methyl 4-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate
• CAS No: 898420-70-7
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5482276
• Update Time: 2025-06-15

methyl 4-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[4-oxo-6-[(4-phenylpiperazin-1-yl)methyl]pyran-3-yl]oxymethyl]benzoate
• Benzoic acid, 4-[[[4-oxo-6-[(4-phenyl-1-piperazinyl)methyl]-4H-pyran-3-yl]oxy]methyl]-, methyl ester
• methyl 4-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate

• Inchi： 1S/C25H26N2O5/c1-30-25(29)20-9-7-19(8-10-20)17-32-24-18-31-22(15-23(24)28)16-26-11-13-27(14-12-26)21-5-3-2-4-6-21/h2-10,15,18H,11-14,16-17H2,1H3
• InChI Key： ZYIAMPNFJPHYPE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(COC2C(=O)C=C(CN3CCN(C4=CC=CC=C4)CC3)OC=2)C=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 644.5±55.0 °C(Predicted)
• pka: 8.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on methyl 4-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate

Methyl 4-({4-Oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate (CAS No. 898420-70-7): A Comprehensive Overview

Methyl 4-({4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yl}oxy)methylbenzoate, identified by its CAS number 898420-70-7, is a compound of significant interest in the field of chemobiology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of this compound features a complex arrangement of functional groups, including a benzoate moiety, a piperazine ring, and a pyranone core. The presence of these structural elements suggests potential interactions with biological targets, which may be exploited for therapeutic purposes. Specifically, the 4-phenylpiperazin-1-yl group is known for its ability to modulate neurotransmitter systems, while the 4H-pyran-3-yl moiety contributes to the overall pharmacophore diversity.

In recent years, there has been growing interest in the development of novel compounds that can interact with central nervous system (CNS) receptors. The benzoate group in this molecule is particularly noteworthy, as it has been extensively studied for its potential role in modulating various neurological pathways. Preclinical studies have suggested that compounds containing benzoate moieties may exhibit anxiolytic, antidepressant, and anticonvulsant properties.

The 4-oxo-6-(4-phenylpiperazin-1-yl)methyl substituent further enhances the complexity of this compound, offering multiple sites for potential interaction with biological targets. This structural feature is particularly relevant in the context of developing drugs that target neurotransmitter receptors such as serotonin and dopamine receptors. The piperazine ring, in particular, is known to be a key pharmacophore in many CNS-active drugs due to its ability to bind effectively to these receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like Methyl 4-{(4-oxo-6-(4-phenylpiperazin-1-yl)methyl-4H-pyran-3-yloxy)methyl}benzoate. These computational studies have provided valuable insights into how the various functional groups within the molecule contribute to its overall biological activity. For instance, molecular docking simulations have shown that the benzoate group can effectively interact with specific amino acid residues on target proteins, while the piperazine ring facilitates binding to transmembrane domains.

The synthesis of Methyl 4-{(4-oxo-6-(4-phenylpiperazin-1-ylmethyl)-4H-pyran}-3-yloxy)methylbenzoate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements have opened up new avenues for exploring its potential applications in pharmaceutical research.

In addition to its potential therapeutic applications, Methyl 4-{(4-oxo--6-( )methyl)-
}
}
}
}
}
}
}
}benzoate has garnered attention for its role as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing novel pharmacological agents targeting various disease pathways.

The pharmacological profile of Methyl 4-{(4-oxo--6-( )methyl)->}}}}}}}}}}}}}>}}}}}}}>}},}},}},}},}},}},}},}},}},}},}},}},}},}),}),}),}),}),}),}),}),}),}),}),}),})},})}benzoate is still under investigation, preliminary studies suggest that it may exhibit properties similar to those of other benzoate-containing compounds. These include potential effects on anxiety reduction, mood regulation, and pain management. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drug candidates relies heavily on understanding their interactions with biological targets at a molecular level. Methyl 4-{(4-oxo--6-(>im
>im
>im
>im
>im
>im
>im
>im
>im
>im
>im
>})methylpyran}-3-yloxy)methyle,benzoate, with its intricate structure and diverse functional groups, represents an exciting opportunity for researchers in the field of chemobiology. Its potential applications in drug discovery and development make it a compound worth further exploration.